Cas no 86324-52-9 (Methyl 6-fluoroquinoline-2-carboxylate)

• Product Name: Methyl 6-fluoroquinoline-2-carboxylate
• CAS No: 86324-52-9
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 1088708
• PubChem ID: 23568555
• Update Time: 2025-04-23

Methyl 6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoroquinoline-2-carboxylate
• SB69774
• BS-32916
• DTXSID90635002
• CS-0212106
• Methyl6-fluoroquinoline-2-carboxylate
• SCHEMBL14339761
• 86324-52-9
• 2-Quinolinecarboxylic acid, 6-fluoro-, methyl ester

• Inchi： 1S/C11H8FNO2/c1-15-11(14)10-4-2-7-6-8(12)3-5-9(7)13-10/h2-6H,1H3
• InChI Key： BFAKRTGHOHSYIL-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=CC=C(C(=O)OC)N=2

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Methyl 6-fluoroquinoline-2-carboxylate

Methyl 6-fluoroquinoline-2-carboxylate (CAS No. 86324-52-9): Properties, Applications, and Market Insights

Methyl 6-fluoroquinoline-2-carboxylate (CAS No. 86324-52-9) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 6-fluoroquinoline-2-carboxylic acid methyl ester, exhibits unique chemical properties due to the presence of both fluorine and ester functional groups. Its molecular formula is C₁₁H₈FNO₂, with a molecular weight of 205.19 g/mol. The fluoroquinoline scaffold is known for its versatility in drug discovery, making this compound a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated heterocycles like Methyl 6-fluoroquinoline-2-carboxylate stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly intrigued by its potential in developing targeted therapies, especially in oncology and infectious diseases. Recent studies highlight its role as a precursor for kinase inhibitors and antimicrobial agents, aligning with the global push for novel antibiotics amid rising antimicrobial resistance (AMR).

From a synthetic chemistry perspective, 86324-52-9 serves as a building block for quinoline-based fluorophores used in bioimaging. Its fluorescence properties are being explored for diagnostic applications, particularly in early cancer detection – a hot topic in precision medicine. The compound's electron-withdrawing fluorine at the 6-position significantly influences its photophysical characteristics, making it adaptable for OLED materials in next-generation displays.

The agrochemical sector has shown increased demand for Methyl 6-fluoroquinoline-2-carboxylate derivatives as eco-friendly alternatives to traditional pesticides. Its structural motif appears in several green chemistry initiatives for crop protection, addressing the urgent need for sustainable agriculture solutions. Regulatory trends favoring low-persistence chemicals have further boosted research into this compound's degradation pathways and environmental impact.

Market analysis indicates steady growth for fluoroquinoline intermediates, with 86324-52-9 maintaining a niche but expanding presence. Pharmaceutical manufacturers value its scalable synthesis and compatibility with continuous flow chemistry – key considerations in Industry 4.0 adoption. The compound's patent landscape reveals multiple recent filings, particularly in EGFR inhibitor development and anticancer drug conjugates.

Quality specifications for Methyl 6-fluoroquinoline-2-carboxylate typically require ≥98% purity (HPLC), with strict control of process-related impurities. Advanced analytical techniques like LC-MS and 19F NMR are employed for characterization, reflecting the compound's importance in GMP-compliant production. Storage recommendations emphasize protection from moisture at 2-8°C to maintain stability of the ester functionality.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in drug development. The 6-fluoroquinoline core demonstrates excellent protein-binding affinity, crucial for designing targeted protein degraders. This aligns with current drug discovery trends focusing on undruggable targets, a frequently searched topic in scientific databases.

Environmental fate studies of 86324-52-9 reveal favorable biodegradation profiles compared to older quinoline compounds, addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing. Its low bioaccumulation potential makes it attractive for green pharmaceutical synthesis, another trending search term among sustainable chemistry professionals.

From a regulatory standpoint, Methyl 6-fluoroquinoline-2-carboxylate is not currently classified under major hazardous substance lists, though proper laboratory handling protocols should always be followed. The compound's safety data sheet (SDS) recommends standard PPE (personal protective equipment) including gloves and safety goggles during manipulation.

Future research directions for this compound include exploration in metal-organic frameworks (MOFs) for gas storage applications and as ligands in catalytic systems. The unique electronic effects imparted by the 6-fluoro substitution create opportunities in asymmetric synthesis, particularly for chiral drug intermediates – a rapidly growing market segment.